Cas no 94034-57-8 (1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-)

• Product Name: 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-
• CAS No: 94034-57-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 4342248
• PubChem ID: 13170412
• Update Time: 2025-05-23

1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-
• 3-METHYLENE-1,4-DIOXASPIRO[4.5]DECAN-2-ONE
• 94034-57-8
• 5-methylene-2,2-pentamethylene-1,3-dioxolan-4-one
• SCHEMBL1336698

• Inchi： 1S/C9H12O3/c1-7-8(10)12-9(11-7)5-3-2-4-6-9/h1-6H2
• InChI Key： DZFWPFWIOWEDNO-UHFFFAOYSA-N
• SMILES： O1C(=C)C(=O)OC21CCCCC2

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-

1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 94034-57-8): An Overview of Its Properties and Applications

1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 94034-57-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This spirocyclic compound, characterized by its distinctive spiro ring structure and the presence of a methylene group, offers a range of interesting properties and potential applications.

The chemical structure of 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- is defined by a spirocyclic framework consisting of a dioxane ring fused to a cyclohexane ring, with a ketone group at the 2-position and a methylene group at the 3-position. This unique arrangement provides the compound with remarkable stability and reactivity, making it an attractive candidate for various chemical transformations and synthetic routes.

In recent years, the study of spirocyclic compounds has seen a surge in interest due to their potential in drug discovery and development. 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- has been explored for its biological activities and pharmacological properties. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate key signaling pathways involved in these diseases.

A notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-. The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- has also shown potential as an anti-cancer agent. A study published in the Cancer Research journal reported that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

The synthetic versatility of 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- makes it an excellent starting material for the preparation of more complex molecules with enhanced biological activities. Chemists have developed several efficient synthetic routes to access this compound, including ring-closing metathesis (RCM) and intramolecular Diels-Alder reactions. These methods not only provide high yields but also allow for easy functionalization at various positions on the spirocyclic framework.

The physical properties of 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene-, such as its melting point (100-102°C) and solubility in common organic solvents like dichloromethane and ethanol, make it suitable for use in both laboratory-scale experiments and industrial processes. Its stability under various reaction conditions further enhances its utility as a building block in organic synthesis.

In conclusion, 1,4-Dioxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 94034-57-8) is a fascinating compound with a wide range of potential applications in both chemical research and pharmaceutical development. Its unique structural features and biological activities make it an attractive target for further investigation and optimization. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of spirocyclic chemistry and its therapeutic potential.